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Compound of Interest

Compound Name: Aphadilactone B

Cat. No.: B15589806 Get Quote

Extensive searches for "Aphadilactone B" in the context of cancer research have yielded no

specific results. This suggests that "Aphadilactone B" may be a very rare compound with

limited to no published literature in this field, or the name may be misspelled.

Therefore, we are unable to provide the requested detailed Application Notes and Protocols,

including quantitative data, experimental methodologies, and signaling pathway diagrams, for

Aphadilactone B at this time.

Researchers, scientists, and drug development professionals interested in lactone compounds

for cancer research are encouraged to explore existing literature on structurally similar or

functionally related molecules that have been investigated for their anti-cancer properties.

Examples of well-studied lactones in cancer research include:

Alantolactone and Isoalantolactone: These sesquiterpene lactones have been shown to

induce apoptosis and target multiple cellular signaling pathways in various cancer cells.[1][2]

[3]

Wentilactone B: This tetranorditerpenoid has been found to induce G2/M phase arrest and

apoptosis in human hepatoma cells through the Ras/Raf/MAPK signaling pathway.[4]

Pladienolide B: A splicing inhibitor that has demonstrated high antitumor activity against

erythroleukemia cell lines by inducing apoptosis and cell cycle arrest.[5]

Beta-lapachone: This compound is known to induce apoptosis in breast cancer cells.[6][7]
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Should you have an alternative spelling or a different compound of interest, please provide the

corrected information, and we will be happy to assist further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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